Cas no 26605-36-7 (Heptanedioic acid,2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, (2S,6S)-)

Heptanedioic acid,2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, (2S,6S)- structure
26605-36-7 structure
Product Name:Heptanedioic acid,2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, (2S,6S)-
CAS No:26605-36-7
MF:C11H18N2O7
MW:290.269823551178
CID:267751
PubChem ID:440333
Update Time:2025-04-19

Heptanedioic acid,2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, (2S,6S)- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid,2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, (2S,6S)-
    • (2S,6S)-2-amino-6-(3-carboxypropanamido)heptanedioic acid
    • DTXSID00949445
    • N-Succinyl-L-2,6-diaminopimelate
    • Heptanedioic acid, 2-amino-6-(3-carboxypropionamido)-, L-
    • (2S,6S)-2-amino-6-(3-carboxypropanoylamino)heptanedioic acid
    • Heptanedioic acid, 2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, (2S,6S)- (9CI)
    • Heptanedioic acid, 2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, [S-(R*,R*)]-
    • 26605-36-7
    • heptanedioic acid, 2-amino-6-[(3-carboxy-1-oxopropyl)amino]-, (2S,6S)-
    • 2-Amino-6-[(3-carboxy-1-hydroxypropylidene)amino]heptanedioic acid
    • Q27102300
    • N-succinyl-LL-2,6-diaminopimelate
    • N-succinyl-LL-2,6-diaminoheptanedioate
    • Heptanedioic acid, 2-amino-6-(3-carboxypropionamido)-, L- (8CI)
    • N-succinyl-LL-2,6-diaminopimelic acid
    • CHEBI:17279
    • C04421
    • N-succinyl-L-2,6-diaminoheptanedioate
    • Inchi: 1S/C11H18N2O7/c12-6(10(17)18)2-1-3-7(11(19)20)13-8(14)4-5-9(15)16/h6-7H,1-5,12H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/t6-,7-/m0/s1
    • InChI Key: GLXUWZBUPATPBR-BQBZGAKWSA-N
    • SMILES: OC([C@H](CCC[C@@H](C(=O)O)N)NC(CCC(=O)O)=O)=O

Computed Properties

  • Exact Mass: 290.11144
  • Monoisotopic Mass: 290.11140092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 167Ų

Experimental Properties

  • PSA: 167.02
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